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Compound of Interest

Compound Name: 9-Chloroanthracene

Cat. No.: B1582455

An In-depth Technical Guide to 9-Chloroanthracene: Properties, Synthesis, and Applications

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 9-chloroanthracene, a chlorinated
polycyclic aromatic hydrocarbon (PAH) pivotal to advancements in biochemical research,
materials science, and synthetic chemistry. We will delve into its fundamental properties,
validated synthesis protocols, characteristic reactivity, and key applications, offering field-
proven insights for researchers, scientists, and professionals in drug development.

Core Molecular and Physical Profile

9-Chloroanthracene (CAS No. 716-53-0) is an aromatic compound derived from anthracene.
[1][2] The introduction of a chlorine atom at the C9 position significantly influences its electronic
properties and reactivity compared to the parent molecule, making it a valuable intermediate
and research chemical.

Physicochemical and Spectroscopic Data

The essential properties of 9-chloroanthracene are summarized below. These values are
critical for experimental design, from selecting appropriate solvents to predicting reaction
outcomes and ensuring safe handling.
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Property Value Source
Molecular Formula C14HoCl [1112][3][4]
Molecular Weight 212.67 g/mol [1103114]
IUPAC Name 9-chloroanthracene [11[2]
CAS Registry Number 716-53-0 [1112]

Yellow solid, crystals, or
Appearance ) 516171
crystalline powder

Melting Point 101-106 °C [8]

Insoluble in water. Soluble in
N solvents like carbon
Solubility ] [5]
tetrachloride, chlorobenzene,

ethanol, and petroleum ether.

Commercially available in
Purity purities of 290%, =295%, and [31[41[9]
=>98%

Spectroscopic data are essential for structural confirmation. While specific spectra are
instrument-dependent, the National Institute of Standards and Technology (NIST) provides
reference data for 9-chloroanthracene, including its mass spectrum and IR spectrum.[2][10]
The 13C NMR spectrum is also a key characterization tool.[1]

Synthesis of 9-Chloroanthracene: A Validated
Protocol

The synthesis of 9-chloroanthracene is most commonly achieved through the direct
chlorination of anthracene. Several chlorinating agents can be employed, including chlorine,
phosphorus pentachloride, and N-chlorosuccinimide.[11][12] However, a highly efficient and
reliable one-step method utilizes anhydrous cupric chloride (CuClz), which avoids the use of
gaseous chlorine and provides high yields.[11] This method is favored for its reproducibility and
control over the reaction, minimizing the formation of the common byproduct, 9,10-
dichloroanthracene.[11][12]
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Experimental Workflow: Chlorination via Cupric Chloride

This protocol is adapted from a well-established procedure that leverages a radical aromatic
substitution mechanism.[11][13] The choice of cupric chloride is strategic; it acts as a controlled
source of chlorine radicals upon heating, offering a safer and more selective alternative to
harsher reagents. Carbon tetrachloride is an effective solvent as it is inert under the reaction
conditions and facilitates the necessary reflux temperature.[11][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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